Cas no 2399-18-0 (Butanoic acid,2-bromo-2-ethyl-, methyl ester)
2399-18-0 structure
Product Name:Butanoic acid,2-bromo-2-ethyl-, methyl ester
CAS No:2399-18-0
MF:C7H13BrO2
MW:209.080921888351
CID:270455
PubChem ID:75456
Update Time:2025-04-19
Butanoic acid,2-bromo-2-ethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-bromo-2-ethyl-, methyl ester
- methyl 2-bromo-2-ethylbutanoate
- Methyl 2-bromo-2-ethylbutyrate
- NS00027529
- EINECS 219-267-1
- Butanoic acid, 2-bromo-2-ethyl-, methyl ester
- SCHEMBL11533675
- DGX57H4GPS
- 2-Bromo-2-ethyl-butyric acid methyl ester
- Butyric acid, 2-bromo-2-ethyl-, methyl ester
- DTXSID90178707
- 2399-18-0
-
- Inchi: 1S/C7H13BrO2/c1-4-7(8,5-2)6(9)10-3/h4-5H2,1-3H3
- InChI Key: GYXGJKGWKZTXMX-UHFFFAOYSA-N
- SMILES: BrC(C(=O)OC)(CC)CC
Computed Properties
- Exact Mass: 208.00989
- Monoisotopic Mass: 208.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 1.3
- Boiling Point: 181.6°Cat760mmHg
- Flash Point: 70.9°C
- Refractive Index: 1.458
- PSA: 26.3
Butanoic acid,2-bromo-2-ethyl-, methyl ester Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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